Cas no 1172231-06-9 (4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid)

4-Ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-ethoxy substitution and a 4-fluorophenyl group, contributing to its unique reactivity and biological activity. The carboxylic acid moiety enhances its utility as an intermediate in synthetic chemistry, enabling further functionalization. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and electronic properties. High purity and well-defined structural characteristics make it suitable for precise synthetic applications. Its stability under standard conditions ensures reliable performance in research and industrial processes.
4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid structure
1172231-06-9 structure
Product Name:4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
CAS No:1172231-06-9
MF:C12H11FN2O3
MW:250.225746393204
MDL:MFCD11986417
CID:2152873
PubChem ID:33676677
Update Time:2025-06-07

4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-ethoxy-1-(4-fluorophenyl)pyrazole-3-carboxylic acid
    • 4-Ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
    • CYRVFNZBVRWBGQ-UHFFFAOYSA-N
    • AKOS005207938
    • F2135-0488
    • 1172231-06-9
    • SCHEMBL176297
    • DB-367735
    • EN300-239027
    • 4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
    • MDL: MFCD11986417
    • Inchi: 1S/C12H11FN2O3/c1-2-18-10-7-15(14-11(10)12(16)17)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,16,17)
    • InChI Key: CYRVFNZBVRWBGQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C=C(C(C(=O)O)=N1)OCC

Computed Properties

  • Exact Mass: 250.07537038g/mol
  • Monoisotopic Mass: 250.07537038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 404.0±35.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid Security Information

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